Cas no 18642-44-9 (Actein)

Actein Properties

Names and Identifiers

• actinodaphnine
• Actein
• (3beta,12beta,16beta,23R,24R,25S,26S))-12-(Acetyloxy)-16,23:23,26:24,25-triepoxy-26-hydroxy-9,19-cycloanostan-3-yl beta-D-xylopyranoside
• ACTEIN(P)
• Actein (20 mg)
• 9,19-CYCLOLANOSTANE-BETA-D-XYLOPYRANOSIDE
• 12β-Acetoxy-16,23:23,26:24,25-triepoxy-26-hydroxy-9,19-cyclo-5α-lanostan-3β-yl β-D-xylopyranoside
• b-D-Xylopyranoside, (3b,12b,16b,23R,24R,25S,26S)-12-(acetyloxy)-16,23:23,26:24,25-triepoxy-26-hydroxy-9,19-cyclolanostan-3-yl
• Spiro[5H-cyclopropa[1',8'a]naphth[2',1':4,5]indeno[2,1-b]pyran-10(2H),2'-[3,6]dioxabicyclo[3.1.0]hexane] β-D-xylopyranoside deriv
• [(1S,1'R,2S,3'R,4R,5R,5'R,6'R,10'S,12'S,13'S,18'S,21'R)-2-Hydroxy-1,4',6',12',17',17'-hexamethyl-18'
• Fenugreek Saponin
• DTXSID7033153
• ACTEIN (USP-RS)
• I14QO4LW9V
• HY-N6872
• .BETA.-D-XYLOPYRANOSIDE, (3.BETA.,12.BETA.,16.BETA.,23R,24R,25S,26S)-12-(ACETYLOXY)-16,23:23,26:24,25-TRIEPOXY-26-HYDROXY-9,19-CYCLOLANOSTAN-3-YL
• ACTEIN, (-)-
• 18642-44-9
• UNII-I14QO4LW9V
• NCGC00180046-01
• ACTEIN [USP-RS]
• MS-31074
• [(1S,1'R,2S,3'R,4R,4'R,5R,5'R,6'R,10'S,12'S,13'S,16'R,18'S,21'R)-2-hydroxy-1,4',6',12',17',17'-hexamethyl-18'-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyspiro[3,6-dioxabicyclo[3.1.0]hexane-4,8'-9-oxahexacyclo[11.9.0.01,21.04,12.05,10.016,21]docosane]-3'-yl] acetate
• CS-0082050
• CHEBI:70241
• 26S-ACTEIN (CONSTITUENT OF BLACK COHOSH)
• 26S-ACTEIN
• beta-D-Xylopyranoside, (3beta,12beta)-12-(acetyloxy)-16,23:23,26:24,25-triepoxy-26-hydroxy-9,19-cycloanostan-3-yl
• BRD-K55497146-001-01-0
• AKOS032962095
• MEGxp0_000289
• CHEMBL3391990
• ACTEIN [WHO-DD]
• b-D-Xylopyranoside,(3b,12b,16b,23R,24R,25S,26S)-12-(acetyloxy)-16,23:23,26:24,25-triepoxy-26-hydroxy-9,19-cyclolanostan-3-yl
• ACon0_000183
• SCHEMBL12311788
• 26S-ACTEIN (CONSTITUENT OF BLACK COHOSH) [DSC]
• [(1'R,3'R,4'R,5'R,6'R,12'S,13'S,16'R,18'S,21'R)-2-Hydroxy-1,4',6',12',17',17'-hexamethyl-18'-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyspiro[3,6-dioxabicyclo[3.1.0]hexane-4,8'-9-oxahexacyclo[11.9.0.01,21.04,12.05,10.016,21]docosane]-3'-yl] acetate
• ACon1_001879
• DTXCID90819961
• Shengmating
• Q27138579
• Actein, United States Pharmacopeia (USP) Reference Standard
• [ "" ]
• (-)-Actein
• NEWMWGLPJQHSSQ-PSDKAYTQSA-N
• C37H56O11
• DA-60791
• +Expand

• MDL： MFCD25371991
• InChIKey： NEWMWGLPJQHSSQ-ZMPXHBFBSA-N
• Inchi： 1S/C37H56O11/c1-17-12-37(29-34(7,47-29)30(42)48-37)46-20-13-32(5)22-9-8-21-31(3,4)23(45-28-27(41)26(40)19(39)15-43-28)10-11-35(21)16-36(22,35)14-24(44-18(2)38)33(32,6)25(17)20/h17,19-30,39-42H,8-16H2,1-7H3/t17-,19-,20+,21?,22+,23+,24-,25+,26+,27-,28+,29-,30+,32+,33?,34+,35-,36+,37-/m1/s1
• SMILES： O(C(C([H])([H])[H])=O)[C@]1([H])C([H])([H])[C@]23[C@@]([H])(C([H])([H])C([H])([H])C4([H])C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])[C@]24C3([H])[H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])(C([H])([H])O2)O[H])O[H])O[H])[C@]2(C([H])([H])[H])C([H])([H])[C@@]3([H])[C@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])[C@@]4([C@@]5([H])[C@@](C([H])([H])[H])([C@@]([H])(O[H])O4)O5)O3)C21C([H])([H])[H]

Computed Properties

• Exact Mass: 676.382263g/mol
• Surface Charge: 0
• XLogP3: 3.3
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 4
• Monoisotopic Mass: 676.382263g/mol
• Monoisotopic Mass: 676.382263g/mol
• Topological Polar Surface Area: 157Ų
• Heavy Atom Count: 48
• Complexity: 1390
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 676.8

Experimental Properties

• LogP: 3.02860
• PSA: 156.67000
• Refractive Index: 1.61
• Boiling Point: °Cat760mmHg
• Melting Point: 246-250 ºC
• Flash Point: °C
• Color/Form: Powder
• Density: 1.36

Related Categories

• Triterpenoids